Cas no 2060048-32-8 (3-{(tert-butoxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid
• CAS No: 2060048-32-8
• MF: C₁₆H₂₂FNO₄
• MW: 311.348588466644
• MDL: MFCD30500638
• CID: 5154051
• PubChem ID: 137703545
• Update Time: 2025-07-23

3-{(tert-butoxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-4-fluoro-α,α-dimethyl-
• 3-{(tert-butoxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid

• MDL： MFCD30500638
• Inchi： 1S/C16H22FNO4/c1-15(2,3)22-14(21)18-12(16(4,5)13(19)20)10-6-8-11(17)9-7-10/h6-9,12H,1-5H3,(H,18,21)(H,19,20)
• InChI Key： XVRHQLVNWJJQHY-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(C(C)(C)C(=O)O)NC(=O)OC(C)(C)C

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 2060048-32-8)

3-{(tert-butoxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 2060048-32-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and 4-fluorophenyl moiety, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the dimethylpropanoic acid backbone, make it a valuable intermediate for designing bioactive molecules targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like 3-{(tert-butoxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently explore its applications in central nervous system (CNS) drug discovery, leveraging the 4-fluorophenyl group’s ability to modulate blood-brain barrier permeability. Additionally, the Boc-protected amino acid derivative is instrumental in solid-phase peptide synthesis (SPPS), a technique dominating modern bioconjugation and therapeutic peptide production.

The synthesis of CAS No. 2060048-32-8 involves multi-step organic reactions, including Boc protection of amines and Friedel-Crafts alkylation to introduce the fluorophenyl group. Its purity and stability are critical for reproducibility in high-throughput screening (HTS) assays, a hotspot in AI-driven drug discovery. Notably, this compound aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are optimized for target binding.

From an industrial perspective, 3-{(tert-butoxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations such as catalytic fluorination and flow chemistry are being explored to reduce waste and improve yield. These advancements address common search queries like “eco-friendly Boc deprotection methods” or “scalable synthesis of fluorinated amino acids.”

Analytical characterization of this compound typically employs nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). Such techniques ensure compliance with stringent Good Manufacturing Practice (GMP) standards, a recurring concern for contract research organizations (CROs). The compound’s logP and pKa values are also frequently analyzed to predict its behavior in physiological environments, a topic trending in computational chemistry circles.

In summary, 3-{(tert-butoxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 2060048-32-8) exemplifies the intersection of medicinal chemistry and process optimization. Its versatility in drug design, coupled with evolving synthetic methodologies, positions it as a compound of enduring relevance in both academic and industrial settings. Future research may further explore its potential in targeted drug delivery systems and biocompatible materials, aligning with the broader shift toward personalized medicine.